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Compound of Interest

Compound Name: Olaquindox-d4

Cat. No.: B563875 Get Quote

Technical Guide: Physical and Chemical
Properties of Olaquindox-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Olaquindox-d4, the deuterated form of the antibiotic Olaquindox. The information

is compiled to support research and development activities, offering key data on its

characteristics, alongside relevant biological context.

Introduction to Olaquindox-d4
Olaquindox-d4 is the deuterium-labeled version of Olaquindox, a quinoxaline derivative

antibiotic.[1][2] Deuterium labeling, where hydrogen atoms are replaced by their heavier

isotope, deuterium, is a common strategy in pharmaceutical research to study drug metabolism

and pharmacokinetics.[1] Olaquindox itself is an orally active antibiotic used in veterinary

medicine to promote growth and manage intestinal immunity in piglets.[2] Understanding the

physical properties of the deuterated analog is crucial for its use as an internal standard in

analytical methods and for further research into its biological behavior.

Physical and Chemical Properties
The fundamental physical and chemical data for Olaquindox-d4 are summarized below. For

context, properties of the parent compound, Olaquindox, are also included where available, as
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they are often comparable.

Property
Value (Olaquindox-
d4)

Value (Olaquindox) Source

Appearance Pale yellow crystals
Yellow or orange

crystalline powder
[3][4]

Molecular Formula C₁₂H₉D₄N₃O₄ C₁₂H₁₃N₃O₄ [1][5]

Molecular Weight 267.27 g/mol 263.25 g/mol [1][3]

Melting Point
209°C (with

decomposition)

209°C (with

decomposition)
[1][3][6]

Solubility Data not available

- Slightly soluble in

water.[3][6]- Insoluble

in most organic

solvents.[6]- Soluble

in hot water.[4]- Highly

soluble in ethanol and

methanol.[4]- DMSO:

25 mg/mL (requires

sonication and

warming).[7]

LogP 1.30210 Not specified [1]

Note: There are conflicting reports regarding the water solubility of the parent compound,

Olaquindox, ranging from "very soluble" to "sparingly soluble".[4][8] Researchers should verify

solubility in their specific experimental conditions.

Experimental Protocols
Detailed experimental protocols for determining the physical properties of Olaquindox-d4 are

not explicitly available in the reviewed literature. However, standard methodologies for these

measurements are well-established in the field of physical chemistry.
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General Protocol for Melting Point Determination: A common method is using a calibrated

melting point apparatus. A small amount of the crystalline solid is packed into a capillary tube

and heated at a controlled rate. The temperature range from the appearance of the first liquid

droplet to the complete liquefaction of the solid is recorded as the melting point. For

compounds that decompose, the temperature at which decomposition (e.g., charring, gas

evolution) begins is noted.

General Protocol for Solubility Determination: Solubility is typically determined by the

equilibrium saturation method. An excess amount of the solute (Olaquindox-d4) is added to a

known volume of the solvent of interest (e.g., water, ethanol, DMSO). The mixture is agitated at

a constant temperature for a sufficient period to reach equilibrium (typically 24-48 hours).

Afterward, the suspension is filtered or centrifuged to remove undissolved solid. The

concentration of the dissolved compound in the supernatant is then quantified using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible

Spectroscopy.

The workflow for a typical solubility study can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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